Cas no 2097981-86-5 ((3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 2097981-86-5
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 5724471
• PubChem ID: 121203367
• Update Time: 2025-06-15

(3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2097981-86-5
• F1907-7248
• AKOS026711611
• (3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone
• [3-hydroxy-3-(trifluoromethyl)azetidin-1-yl]-piperidin-3-ylmethanone
• Methanone, [3-hydroxy-3-(trifluoromethyl)-1-azetidinyl]-3-piperidinyl-
• (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C10H15F3N2O2/c11-10(12,13)9(17)5-15(6-9)8(16)7-2-1-3-14-4-7/h7,14,17H,1-6H2
• InChI Key： HYMRGMFUKCKKDB-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(C2CNCCC2)=O)C1)O)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 362.0±42.0 °C(Predicted)
• pka: 11.05±0.20(Predicted)

Additional information on (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone

Introducing (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone (CAS No. 2097981-86-5): A Compound with Promising Applications in Modern Medicinal Chemistry

CAS No. 2097981-86-5 refers to a specialized organic compound known as (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The presence of both a trifluoromethyl group and a hydroxy moiety in its azetidine core makes it a particularly intriguing molecule for further investigation. The compound's dual functionality suggests that it may exhibit a range of biological activities, making it a valuable candidate for drug discovery and development.

The trifluoromethyl group is a well-known pharmacophore in medicinal chemistry, often employed to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Its incorporation into the azetidine ring of this compound likely contributes to improved pharmacokinetic properties, which are crucial for the efficacy and safety of potential therapeutic agents. On the other hand, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence both the compound's solubility and its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have shown that molecules containing azetidine rings can exhibit significant interactions with various enzymes and receptors, making them promising candidates for treating a wide array of diseases. The combination of these structural features in (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone suggests that it may possess multiple mechanisms of action, which could be particularly beneficial in addressing complex pathological conditions.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance and improving treatment outcomes. The azetidine ring is a relatively understudied motif compared to more common heterocycles like pyridine or benzene derivatives. However, its unique three-membered structure offers distinct spatial constraints that can be exploited to design highly specific ligands. The presence of both the trifluoromethyl and hydroxy groups further diversifies its potential applications, making it a versatile building block for medicinal chemists.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural features of (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone suggest that it may be able to bind to kinase active sites effectively. Preliminary computational studies have indicated that this compound could interact with key residues in the ATP-binding pocket of kinases, potentially leading to potent inhibition of their activity.

Furthermore, the compound's ability to form hydrogen bonds due to the hydroxy group could enhance its binding affinity and selectivity. This is particularly important in drug design, where off-target effects can lead to adverse side effects. By carefully optimizing the structure around the azetidine core, researchers can fine-tune the compound's interactions with specific targets while minimizing unwanted effects.

Another exciting application lies in the field of immunology. Immune checkpoint inhibitors have revolutionized cancer therapy by targeting proteins that regulate immune responses. Compounds that can modulate immune cell function by interacting with receptors such as PDGRAS (Proline-Glycine-Rich Astrocyte Secreted Protein) or other immunomodulatory targets could have broad therapeutic implications beyond oncology. The unique structural features of (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone, particularly its ability to engage with multiple binding sites on biological targets, makes it an attractive candidate for further exploration in this area.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to build intricate molecular frameworks with high precision. By leveraging these advances, researchers can rapidly explore analogs of (3-Hydroxy-3-(trifluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone, optimizing its properties for specific applications.

In conclusion,(3-Hydroxy-3-(trifluoromethyl)azetidin-1-ylyl)(piperidin--3--ylylmethanone) (CAS No. 2097981--86--5) represents a promising lead compound in medicinal chemistry due to its unique structural features and potential biological activities. Its combination of a trifluoromethyl group and a hydroxy moiety on an azetidine ring suggests multiple mechanisms of action, making it suitable for addressing various diseases ranging from cancer to immunological disorders. As research continues to uncover new applications for this class of compounds,(3-Hydroxy--3--(trifluoromethyl)azetidin--1--ylyl)(pip--)eridin--3--ylylmethanone is poised to play an important role in the development of next-generation therapeutics.